2,3,4,5,6-pentafluoro-N-[2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-(2-naphthalen-1-ylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C23H11F5N4O/c24-18-17(19(25)21(27)22(28)20(18)26)23(33)29-12-8-9-14-15(10-12)31-32(30-14)16-7-3-5-11-4-1-2-6-13(11)16/h1-10H,(H,29,33)
• InChI Key: LNYBQBZSSNSVBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3N=C4C=CC(=CC4=N3)NC(=O)C5=C(C(=C(C(=C5F)F)F)F)F
• Molecular Formula: C23H11F5N4O
• Molecular Weight: 454.4 g/mol

Description

2,3,4,5,6-pentafluoro-N-[2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a useful research compound. Its molecular formula is C23H11F5N4O and its molecular weight is 454.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 454.08530180 g/mol and the complexity rating of the compound is 702. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on closely related fluorinated compounds, such as pentafluorobenzoic acid derivatives and naphthoic acids, highlights the importance of these chemicals in developing novel synthetic pathways and materials with potential applications in various domains, including pharmaceuticals, agrochemicals, and advanced materials. Studies such as the synthesis of mono- and difluoronaphthoic acids explore the routes to obtain fluorinated versions of naphthoic acids, which are structurally related to the compound . These pathways offer insights into the manipulation of fluorinated compounds for specific structural and functional properties (Tagat et al., 2002).

Photophysical Properties and Sensing Applications

The exploration of novel fluorescent materials is another area of interest. For instance, research on N-2-Aryl-1,2,3-Triazoles as a new class of blue-emitting fluorophores illustrates the potential of incorporating specific fluorinated structures into compounds to achieve desirable emission characteristics. Such materials can be used in sensors, organic light-emitting diodes (OLEDs), and other optoelectronic applications (Padalkar et al., 2015).

Chemical Sensing

The development of chemical sensors using fluorinated benzamides is a significant application. For instance, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been studied for their ability to sense fluoride anions through a colorimetric response, demonstrating the utility of such compounds in environmental monitoring and diagnostics (Younes et al., 2020).

Advanced Material Synthesis

Research into partially fluorinated heterocyclic compounds showcases the synthesis and application of such materials in various fields, including pharmaceuticals and materials science. The structural modifications and properties of these compounds, such as their thermal stability and reaction mechanisms, are of interest for the development of new materials with specific functions (Brooke & Cooperwaite, 1985).